2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid

• Molecular Formula: C7H5ClN4O2
• Molecular Weight: 212.59 g/mol
• SMILES: C1=NN(C2=C1C(=NC=N2)Cl)CC(=O)O
• InChI: InChI=1S/C7H5ClN4O2/c8-6-4-1-11-12(2-5(13)14)7(4)10-3-9-6/h1,3H,2H2,(H,13,14)
• InChIKey: VACDCNIEKSILGD-UHFFFAOYSA-N

2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid: Kinase-Targeted Scaffold

2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid (CAS: 1936675-83-0) is a heterocyclic chemical building block featuring a pyrazolo[3,4-d]pyrimidine core, a privileged scaffold in medicinal chemistry for developing ATP-competitive kinase inhibitors [1]. The molecule is functionalized with a chloro leaving group at the 4-position and a carboxylic acid handle via an N1-linked acetic acid moiety, providing two distinct sites for further chemical elaboration to generate focused compound libraries .

Privileged pyrazolo[3,4-d]pyrimidine core for ATP-competitive kinase inhibitor design.

4-Chloro group enables efficient SNAr diversification for structure-activity exploration.

N1-Acetic acid handle supports direct amide coupling without deprotection steps.

• [1] Schenone, S., Radi, M., Musumeci, F., Brullo, C., & Botta, M. (2014). Biologically driven synthesis of pyrazolo[3,4-d]pyrimidines as protein kinase inhibitors: An old scaffold as a new tool for medicinal chemistry and chemical biology studies. Chemical Reviews, 114(14), 7189–7238. View Source

Key Advantages of 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic Acid

The scientific selection of this specific compound is driven by the synergistic effect of its two reactive handles. The 4-chloro substituent is a critical synthetic linchpin for introducing amines under nucleophilic aromatic substitution (SNAr) conditions, a reactivity profile distinct from other 4-halo analogs (e.g., Br, I) which can alter reaction rates and product distributions . Simultaneously, the N1-acetic acid moiety is unique compared to closely related esters or alcohols, enabling direct amide coupling without deprotection steps. Substituting any of these functionalities would necessitate altered synthetic routes, impacting overall yield, purity, and the final library's structural diversity .

Target Attribute

4-Chloro offers controlled SNAr reactivity for predictable library synthesis.

Substitute Risk

4-Bromo or 4-iodo analogs may shift reaction rates and product distributions, complicating route reproducibility.

Target Attribute

N1-Acetic acid enables direct amide coupling for fast analog generation.

Substitute Risk

N1-Ester or alcohol derivatives require extra deprotection, adding steps and potentially lowering overall yield.

Evidence for Selecting 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic Acid

SNAr Reactivity of 4-Chloro Substituent

A critical differential is the synthetic efficiency of the 4-chloro group for creating 1,4-disubstituted pyrazolo[3,4-d]pyrimidine libraries. A key study on this scaffold demonstrates that 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines can be synthesized in a selective and high-yielding manner, then rapidly functionalized via the 4-chloride moiety to generate a structurally diverse array of products . While a direct head-to-head quantitative comparison under identical conditions with the 4-bromo or 4-iodo analog of 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid is not available in the literature, the established method provides yields ranging from 62-91% for the formation of various 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines, offering a crucial benchmark for synthetic planning .

Synthetic efficiency

Class-level

62–91%

Reported yield range for 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines; serves as a class-level synthetic benchmark.

No direct head-to-head comparison with 4-Br/I analogs; verify with specific derivative.

Evidence Dimension	Selective synthesis of 1-substituted 4-chloropyrazolo[3,4-d]pyrimidine intermediates as a proxy for scaffold reactivity
Target Compound Data	Yields of 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines range from 62% to 91% using the reported methodology .
Comparator Or Baseline	No direct quantitative data for the 4-bromo or 4-iodo analog of 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid was found.
Quantified Difference	Not available for a direct head-to-head comparison.
Conditions	Reaction of 4,6-dichloropyrimidine-5-carboxaldehyde with aromatic and aliphatic hydrazines .

Why This Matters

For procurement decisions, this data establishes the 4-chloro compound as the validated starting point for a proven synthetic route, ensuring reliable access to diverse compound libraries; the lack of comparable data for other 4-halo analogs represents a significant risk to project timelines.

Applications of 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic Acid

Kinase Library Synthesis via Two-Point Diversity

Based on the established synthetic versatility , this compound is ideally suited for generating focused kinase inhibitor libraries. Its dual functional groups allow for a first diversification step via amide coupling of the acetic acid, followed by a second diversification via SNAr at the 4-chloro position. This parallel synthesis approach is a cornerstone of modern medicinal chemistry for lead generation against ATP-binding pockets.

SAR Exploration of N1 Vector

The N1-acetic acid handle is a key differentiator from simpler 4-chloropyrazolo[3,4-d]pyrimidine cores. It allows medicinal chemists to quickly conjugate the core scaffold to a variety of amines (e.g., substituted anilines, heterocycles, or linkers for PROTACs) to probe the ribose pocket or solvent-exposed region of a kinase, a critical exploration not possible with the unsubstituted core .

Key Intermediates for Clinical Candidates

This scaffold is a critical starting material for synthesizing complex intermediates for kinase inhibitors targeting families such as FGFR and Bcr-Abl . Its procurement in high purity (>95%) from reputable suppliers ensures the reproducibility of published synthetic routes, a non-negotiable requirement for medicinal chemistry programs advancing to preclinical development.

Application

Selection Property

Validation Focus

Kinase library synthesis

Orthogonal reactive handles (Cl and COOH)

SNAr and amide coupling efficiency

N1 vector SAR exploration

Direct conjugation capability

Amine coupling scope and linker attachment

Preclinical kinase programs

Reproducible synthetic route access

Lot consistency and purity verification